Cas no 62469-69-6 (3,4,9,10-Perylenetetrol, tetraacetate)

3,4,9,10-Perylenetetrol, tetraacetate structure
62469-69-6 structure
Product Name:3,4,9,10-Perylenetetrol, tetraacetate
CAS No:62469-69-6
MF:C28H28O12
MW:556.514729499817
CID:443766
PubChem ID:71386126
Update Time:2025-04-19

3,4,9,10-Perylenetetrol, tetraacetate Chemical and Physical Properties

Names and Identifiers

    • 3,4,9,10-Perylenetetrol, tetraacetate
    • acetic acid,perylene-3,4,9,10-tetrol
    • DTXSID40808325
    • Acetic acid--perylene-3,4,9,10-tetrol (4/1)
    • 62469-69-6
    • Inchi: 1S/C20H12O4.4C2H4O2/c21-13-5-1-9-10-2-6-15(23)20-16(24)8-4-12(18(10)20)11-3-7-14(22)19(13)17(9)11;4*1-2(3)4/h1-8,21-24H;4*1H3,(H,3,4)
    • InChI Key: BDQUNGSLXIISBC-UHFFFAOYSA-N
    • SMILES: OC1=CC=C2C3C=CC(=C4C(=CC=C(C5C=CC(=C1C2=5)O)C=34)O)O.OC(C)=O.OC(C)=O.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 556.15804
  • Monoisotopic Mass: 556.15807632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 0
  • Complexity: 443
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 230Ų

Experimental Properties

  • PSA: 230.12
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